5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(3,4-dichlorobenzyl)oxime

• IUPAC Name: (E)-1-[5-chloro-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]-N-[(3,4-dichlorophenyl)methoxy]methanimine
• InChI: InChI=1S/C13H9Cl3F3N3O/c1-22-12(16)8(11(21-22)13(17,18)19)5-20-23-6-7-2-3-9(14)10(15)4-7/h2-5H,6H2,1H3/b20-5+
• InChI Key: WJHSRZRULYUEIS-DENHBWNVSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C(F)(F)F)C=NOCC2=CC(=C(C=C2)Cl)Cl)Cl
• Isomeric SMILES: CN1C(=C(C(=N1)C(F)(F)F)/C=N/OCC2=CC(=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C13H9Cl3F3N3O
• Molecular Weight: 386.6 g/mol

Description

5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbaldehyde O-(3,4-dichlorobenzyl)oxime is a useful research compound. Its molecular formula is C13H9Cl3F3N3O and its molecular weight is 386.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• 5-Chloro-1-phenyl-1H-pyrazole-4-carbaldehydes, closely related to the specified compound, have been utilized in Sonogashira-type cross-coupling reactions to synthesize 5-alkynyl-1H-pyrazole-4-carbaldehydes, which are further processed to produce various pyrazolo[4,3-c]pyridines and oxides (Vilkauskaitė et al., 2011). These compounds undergo detailed NMR spectroscopic analysis, highlighting their potential in molecular structure research.

Applications in Heterocyclic Synthesis

• The compound and its derivatives are pivotal in the synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines, a process that incorporates microwave-assisted treatments and sequential or multicomponent reaction approaches (Palka et al., 2014). This demonstrates its versatility in creating structurally diverse heterocycles.

Crystal Structure Determination

• Studies on similar compounds, like 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde, show their utility in synthesizing new pyrazole derivatives and determining their crystal structures using X-ray diffraction methods. Such studies contribute to our understanding of molecular geometry and intermolecular interactions (Xu & Shi, 2011).

Antimicrobial and Antioxidant Activities

• Derivatives of similar compounds have been synthesized and characterized for potential antimicrobial and antioxidant activities. This includes the synthesis of 1,2,3-triazolyl pyrazole derivatives, indicating the compound's relevance in medicinal chemistry (Bhat et al., 2016).

Supramolecular Assembly and Chemical Reactions

• The compound's derivatives have been used in reactions producing reduced 3,4'-bipyrazoles, demonstrating its role in facilitating various chemical reactions and studying molecular interactions and assembly (Cuartas et al., 2017).